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Compound of Interest

Compound Name: A-850002

Cat. No.: B1664268

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the dissolution and use of A-85380, a
potent and selective agonist for the a432 nicotinic acetylcholine receptor (hnAChR), in cell
culture applications. Adherence to these guidelines will ensure reproducibility and accuracy in
experimental outcomes.

Introduction

A-85380 is a valuable pharmacological tool for investigating the role of a432 nAChRs in various
physiological and pathological processes.[1][2] It is a high-affinity agonist that can be used to
stimulate these receptors in a variety of in vitro systems, including primary neuronal cultures
and cell lines expressing recombinant nAChRs. Proper dissolution and handling of A-85380 are
critical for obtaining reliable and consistent results.

Product Information
e Chemical Name: 3-[(2S)-2-Azetidinylmethoxy]-pyridine dihydrochloride
e Molecular Formula: CoH12N20 - 2HCI

e Molecular Weight: 237.13 g/mol [3]
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« CAS Number: 174740-86-4[1][3]

Quantitative Data Summary

The following table summarizes the key pharmacological parameters of A-85380.

Receptor

Parameter Value Species Reference
Subtype

Ki a4p2 0.05 nM Human [3]

o7 148 nM Human [3]

alpB1dy 314 nM Torpedo [3]
Cation Efflux

ECso 0.7 uM Human
(a4p2)

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Materials:

A-85380 dihydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade, newly opened[1]

Sterile microcentrifuge tubes

Ultrasonic bath (optional)[1]

Vortex mixer

Protocol:

o Weighing: Accurately weigh out the desired amount of A-85380 dihydrochloride powder using
a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 2.37 mg of A-85380 dihydrochloride.
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Dissolution: Add the appropriate volume of DMSO to the A-85380 powder. For a 10 mM
stock solution, add 1 mL of DMSO for every 2.37 mg of powder.

Mixing: Vortex the solution thoroughly to facilitate dissolution. If the compound does not fully
dissolve, brief ultrasonication may be required.[1] Visually inspect the solution to ensure
there are no visible particles.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.

Storage: Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[1]

Preparation of a 10 mM Stock Solution in Water

Materials:

A-85380 dihydrochloride powder

Sterile, nuclease-free water

Sterile microcentrifuge tubes

Vortex mixer

Protocol:

Weighing: As described in section 4.1.1, weigh 2.37 mg of A-85380 dihydrochloride to
prepare 1 mL of a 10 mM stock solution.

Dissolution: Add the appropriate volume of sterile water to the A-85380 powder.

Mixing: Vortex the solution until the powder is completely dissolved.

Aliquoting: Aliquot the stock solution into sterile microcentrifuge tubes.

Storage: Store the aqueous stock solutions at -20°C or -80°C. It is recommended to use
agueous solutions promptly and avoid long-term storage if possible.
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Preparation of Working Solutions in Cell Culture Medium

Protocol:
» Thawing: Thaw a single aliquot of the A-85380 stock solution at room temperature.

 Dilution: Serially dilute the stock solution in your desired cell culture medium to achieve the
final working concentration. It is crucial to add the stock solution to the medium and mix
immediately to prevent precipitation.

e Solvent Control: Prepare a vehicle control by adding the same final concentration of the
solvent (DMSO or water) to the cell culture medium without the A-85380. The final
concentration of DMSO in the cell culture medium should typically be kept below 0.1% to
avoid solvent-induced cytotoxicity.

o Application: Add the working solution or vehicle control to your cell cultures and proceed with
your experiment.

Signaling Pathway and Experimental Workflow
A-85380 Signaling Pathway

A-85380 acts as an agonist at the a42 nicotinic acetylcholine receptor, a ligand-gated ion
channel. Upon binding, it induces a conformational change in the receptor, leading to the
opening of the channel and a subsequent influx of cations, primarily Na* and Ca2*. The influx
of these ions depolarizes the cell membrane and the increase in intracellular calcium can
trigger various downstream signaling cascades.
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Caption: A-85380 binding to a432 nAChR and subsequent signaling.

Experimental Workflow for Cell Treatment

The following diagram illustrates a typical workflow for treating cultured cells with A-85380.
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Caption: General workflow for A-85380 treatment in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for A-85380 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664268#how-to-dissolve-a-85380-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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